N-[(2,6-dichlorophenyl)methoxy]-2,5-bis(2,2,2-trifluoroethoxy)benzamide

• IUPAC Name: N-[(2,6-dichlorophenyl)methoxy]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C18H13Cl2F6NO4/c19-13-2-1-3-14(20)12(13)7-31-27-16(28)11-6-10(29-8-17(21,22)23)4-5-15(11)30-9-18(24,25)26/h1-6H,7-9H2,(H,27,28)
• InChI Key: MVDSUFBZYFTSND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CONC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F)Cl
• Molecular Formula: C18H13Cl2F6NO4
• Molecular Weight: 492.2 g/mol
• CAS No.: 320418-39-1

Description

N-[(2,6-dichlorophenyl)methoxy]-2,5-bis(2,2,2-trifluoroethoxy)benzamide, also known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 583.3 g/mol.

Scientific Research Applications

Solid-Phase Synthesis of Peptide Amides

Research by Albericio and Bárány (2009) introduced an acid-labile anchoring linkage for solid-phase synthesis, enabling the creation of C-terminal peptide amides under mild conditions. This methodology demonstrates the utility in synthesizing complex peptides, a cornerstone in developing therapeutic agents and understanding biological mechanisms (Albericio & Bárány, 2009).

Aromatic Polyamides with Enhanced Properties

Sagar et al. (1997) synthesized aromatic polyamides containing s-triazine rings, showcasing advancements in materials science. These polyamides exhibit high thermal stability and solubility in polar solvents, making them candidates for various industrial applications, including high-performance polymers and coatings (Sagar et al., 1997).

Broad-Spectrum Deoxofluorinating Agents

Lal et al. (1999) discussed bis(2-methoxyethyl)aminosulfur trifluoride's effectiveness as a deoxofluorinating agent. This compound serves as a less thermally sensitive, broader-spectrum alternative for converting alcohols to alkyl fluorides and carboxylic acids to their trifluoromethyl derivatives, highlighting its potential in organic synthesis and pharmaceutical manufacturing (Lal et al., 1999).

Supramolecular Packing Motifs

Lightfoot et al. (1999) discovered novel supramolecular packing motifs, where benzene rings are organized into a π-stack surrounded by a triple helical network of hydrogen bonds. This structure suggests a new mode of organization for columnar liquid crystals, contributing to the development of advanced materials for electronic and optical applications (Lightfoot et al., 1999).

Antioxidant Agents

Perin et al. (2018) synthesized N-arylbenzamides with variable methoxy and hydroxy groups to evaluate their antioxidant capacity. This study revealed that certain derivatives exhibit significant antioxidative properties, proposing them as lead compounds for optimizing benzamide scaffolds in developing potent antioxidants (Perin et al., 2018).